1-Cyclohexyl-3-(4-((4-methylpiperazin-1-yl)methyl)phenyl)urea

• IUPAC Name: 1-cyclohexyl-3-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]urea
• InChI: InChI=1S/C19H30N4O/c1-22-11-13-23(14-12-22)15-16-7-9-18(10-8-16)21-19(24)20-17-5-3-2-4-6-17/h7-10,17H,2-6,11-15H2,1H3,(H2,20,21,24)
• InChI Key: ILGXXIUFSZFWJT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NC3CCCCC3
• Molecular Formula: C19H30N4O
• Molecular Weight: 330.5 g/mol

Description

1-Cyclohexyl-3-(4-((4-methylpiperazin-1-yl)methyl)phenyl)urea, also known as CPI-1189, is a urea derivative that has been extensively studied for its potential therapeutic effects. This compound has been synthesized using various methods and has shown promising results in scientific research applications.

Scientific Research Applications

Stereochemical and Synthetic Studies

• Synthesis and Conformational Analysis

  A study by Fülöp, Bernáth, and Sohár (1985) in Tetrahedron discusses the synthesis of urea derivatives from cis- and trans-2-aminomethyl-1-cyclopentanols and -l-cyclohexanols. This research provides insights into the stereochemical properties and potential synthetic applications of such compounds (Fülöp, Bernáth, & Sohár, 1985).

• Structural and Spectroscopic Study

  Iriepa and Bellanato (2013) in the Journal of Molecular Structure explored the structural and spectroscopic properties of tri-substituted ureas, indicating their potential in various chemical applications (Iriepa & Bellanato, 2013).

Corrosion Inhibition

• Corrosion Inhibition: Mistry et al. (2011) in Research on Chemical Intermediates examined the use of 1,3,5-triazinyl urea derivatives as corrosion inhibitors for mild steel, highlighting the compound's practical applications in industrial settings (Mistry, Patel, Patel, & Jauhari, 2011).

Pharmaceutical Research

• Anticancer Potential

  A study by Gaudreault et al. (1988) in the Journal of Pharmaceutical Sciences explored the cytotoxicity of urea derivatives, suggesting their potential use in cancer treatment (Gaudreault, Lacroix, Pagé, & Joly, 1988).

• Anticonvulsant Activity

  Research by Masereel et al. (1997) in Epilepsia investigated the anticonvulsant properties of certain sulfonyl(thio)ureas, indicating their potential in neurological applications (Masereel, Lambert, Dogné, Poupaert, & Delarge, 1997).

Enzyme Inhibition

• Acetylcholinesterase Inhibition: A study by Vidaluc et al. (1995) in the Journal of Medicinal Chemistry demonstrated that certain urea derivatives exhibit antiacetylcholinesterase activity, relevant for treating diseases like Alzheimer's (Vidaluc, Calmel, Bigg, Carilla, & Briley, 1995).